Cas no 1158763-96-2 (5-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid)

• Product Name: 5-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid
• CAS No: 1158763-96-2
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 4983021
• Update Time: 2025-10-23

5-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid

• Inchi： 1S/C14H10F3NO2/c15-14(16,17)11-4-1-9(2-5-11)10-3-6-12(18-8-10)7-13(19)20/h1-6,8H,7H2,(H,19,20)
• InChI Key： IDHAGTBLXUXQPU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CN=C(CC(=O)O)C=C1)(F)F

Computed Properties

• Exact Mass: 281.066
• Monoisotopic Mass: 281.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 5-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid

Introduction to 5-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic Acid (CAS No. 1158763-96-2)

5-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid, identified by its CAS number 1158763-96-2, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group in its structure enhances its pharmacological properties, making it a valuable scaffold for drug discovery and development.

The pyridine-2-acetic acid moiety is particularly noteworthy due to its role in various pharmacological mechanisms. Pyridine derivatives are known to interact with multiple biological targets, including enzymes and receptors, which are crucial for modulating physiological processes. The specific arrangement of atoms in this compound contributes to its unique chemical and biological characteristics, making it a subject of intense interest among researchers.

In recent years, the pharmaceutical industry has seen a surge in the development of compounds containing fluorinated aromatic rings. The introduction of fluorine atoms, such as in the trifluoromethyl group, can significantly alter the pharmacokinetic and pharmacodynamic properties of a molecule. This modification often enhances metabolic stability, bioavailability, and binding affinity to biological targets. The compound 5-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid exemplifies these advantages, making it a promising candidate for further investigation.

The synthesis of 5-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The use of modern techniques such as palladium-catalyzed cross-coupling reactions has facilitated the efficient construction of complex molecular frameworks.

Beyond its synthetic significance, 5-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid has shown potential in various preclinical studies. Researchers have explored its interactions with enzymes and receptors involved in inflammatory pathways, cancer signaling, and neurodegenerative diseases. The trifluoromethyl group plays a critical role in modulating these interactions, often leading to enhanced efficacy and selectivity. These findings have prompted further investigation into the compound's therapeutic potential.

The pharmacological profile of 5-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid has been studied in detail using both in vitro and in vivo models. In vitro assays have revealed its ability to inhibit key enzymes associated with disease pathways, while animal models have demonstrated its potential in modulating disease symptoms. These results provide a strong foundation for developing novel therapeutic strategies based on this compound.

The development of new drugs is a complex process that requires extensive testing to ensure safety and efficacy. The compound 5-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid, with its unique structural features, represents a promising lead for drug discovery. Its potential applications span across multiple therapeutic areas, including oncology, inflammation, and neurology. As research continues to uncover new biological targets and mechanisms, the significance of this compound is likely to grow.

The chemical properties of 5-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid, including its solubility, stability, and metabolic profile, are critical factors that influence its pharmaceutical applicability. These properties have been thoroughly characterized using spectroscopic techniques such as NMR spectroscopy and mass spectrometry. Detailed structural analysis has provided insights into how the compound interacts with biological systems, aiding in the design of more effective derivatives.

The future prospects for 5-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing innovative treatments.

In conclusion, 5-(4-(Trifluoromethyl)phenyl)pyridine-2-acetic acid, CAS No. 1158763-96-2, is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and diverse biological activities make it a valuable tool for drug discovery and development. With continued investigation and collaboration within the scientific community, this compound is poised to contribute to advancements in medicine.